Cas no 1805645-86-6 (5-Chloro-2,3-difluoromandelic acid)

• Product Name: 5-Chloro-2,3-difluoromandelic acid
• CAS No: 1805645-86-6
• MF: C₈H₅ClF₂O₃
• MW: 222.573308706284
• CID: 4942535
• Update Time: 2025-05-20

5-Chloro-2,3-difluoromandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2,3-difluoromandelic acid

• Inchi： 1S/C8H5ClF2O3/c9-3-1-4(7(12)8(13)14)6(11)5(10)2-3/h1-2,7,12H,(H,13,14)
• InChI Key： AYOCAIVYFKEEGB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)C(C(=O)O)O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 1.7
• Topological Polar Surface Area: 57.5

Additional information on 5-Chloro-2,3-difluoromandelic acid

Introduction to 5-Chloro-2,3-difluoromandelic Acid (CAS No. 1805645-86-6)

5-Chloro-2,3-difluoromandelic acid (CAS No. 1805645-86-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique substitution pattern, offers a promising platform for the development of novel therapeutic agents. The presence of chlorine and fluorine atoms in its structure imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The molecular structure of 5-Chloro-2,3-difluoromandelic acid consists of a benzene ring substituted with a chlorine atom at the 5-position and fluorine atoms at the 2 and 3 positions, along with a carboxylic acid group. This specific arrangement of functional groups provides the compound with a unique set of physical and chemical properties. For instance, the fluorine atoms enhance the lipophilicity and metabolic stability of the molecule, while the carboxylic acid group confers polarity and potential for hydrogen bonding interactions.

In recent years, 5-Chloro-2,3-difluoromandelic acid has been extensively studied for its potential in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of bioactive molecules. The compound's ability to undergo various chemical transformations, such as esterification, amidation, and halogenation, makes it an attractive starting material for the preparation of complex pharmaceutical intermediates.

A notable application of 5-Chloro-2,3-difluoromandelic acid is in the development of inhibitors for specific enzymes involved in disease pathways. For example, researchers have explored its potential as an inhibitor of serine proteases, which play crucial roles in various physiological processes and diseases such as cancer and inflammation. The compound's structural features allow it to form stable complexes with these enzymes, thereby modulating their activity and offering therapeutic benefits.

Beyond enzyme inhibition, 5-Chloro-2,3-difluoromandelic acid has also shown promise in other therapeutic areas. Studies have demonstrated its potential as an antiviral agent against certain viral infections. The compound's ability to interfere with viral replication processes makes it a candidate for further investigation in antiviral drug development. Additionally, its lipophilic nature facilitates cellular uptake, enhancing its efficacy as a therapeutic agent.

The synthesis of 5-Chloro-2,3-difluoromandelic acid involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the arylation of substituted benzyl halides followed by hydrolysis to form the carboxylic acid. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches, such as catalytic processes using transition metals like palladium and copper.

In terms of safety and handling, 5-Chloro-2,3-difluoromandelic acid should be managed with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks. Additionally, storage conditions should be optimized to maintain its stability and prevent degradation.

The future prospects for 5-Chloro-2,3-difluoromandelic acid are promising. Ongoing research aims to further elucidate its biological activities and optimize its properties for specific therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field, leading to the discovery of new derivatives with enhanced efficacy and safety profiles.

In conclusion, 5-Chloro-2,3-difluoromandelic acid (CAS No. 1805645-86-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it a valuable tool for developing novel therapeutic agents targeting various diseases. As research continues to advance, this compound is likely to play an increasingly important role in the discovery and development of new drugs.